![molecular formula C14H12ClN3 B249299 1-(2-chlorobenzyl)-1H-benzimidazol-2-amine](/img/structure/B249299.png)
1-(2-chlorobenzyl)-1H-benzimidazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-chlorobenzyl)-1H-benzimidazol-2-amine, also known as BM212, is a benzimidazole derivative that has been extensively studied for its potential therapeutic applications. This compound exhibits a wide range of biological activities, including antiviral, antitumor, and antiparasitic effects. In
Mechanism of Action
The mechanism of action of 1-(2-chlorobenzyl)-1H-benzimidazol-2-amine is not fully understood, but it is believed to target various cellular pathways, including DNA synthesis, protein synthesis, and cell cycle regulation. This compound has been shown to inhibit the activity of reverse transcriptase, an enzyme essential for the replication of HIV, as well as the activity of ribonucleotide reductase, an enzyme required for DNA synthesis. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to exhibit low toxicity and high selectivity towards its target cells, making it a promising candidate for further development as a therapeutic agent. In addition, this compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-chlorobenzyl)-1H-benzimidazol-2-amine is its broad-spectrum antiviral activity, which makes it a potentially useful therapeutic agent against a variety of viral infections. In addition, this compound has been shown to exhibit low toxicity and high selectivity towards its target cells, which is a desirable characteristic for any therapeutic agent. However, one limitation of this compound is its relatively low potency compared to other antiviral agents, which may limit its clinical utility.
Future Directions
There are several potential future directions for the development of 1-(2-chlorobenzyl)-1H-benzimidazol-2-amine as a therapeutic agent. One possibility is the optimization of its chemical structure to improve its potency and selectivity towards its target cells. Another direction is the development of this compound as a combination therapy with other antiviral agents, which may enhance its efficacy against viral infections. Furthermore, the potential antitumor and antiparasitic effects of this compound warrant further investigation, as these could open up new therapeutic avenues for this compound. Overall, this compound is a promising candidate for further development as a therapeutic agent, with a wide range of potential applications in the field of medicine.
Synthesis Methods
1-(2-chlorobenzyl)-1H-benzimidazol-2-amine can be synthesized using various methods, including the reaction of 2-chlorobenzylamine with o-phenylenediamine, or by reacting 2-chlorobenzaldehyde with o-phenylenediamine in the presence of ammonium acetate. Another method involves the reaction of 2-chlorobenzylamine with 2-nitrobenzaldehyde, followed by reduction with iron powder and acetic acid to yield this compound.
Scientific Research Applications
1-(2-chlorobenzyl)-1H-benzimidazol-2-amine has been extensively studied for its antiviral activity against a variety of viruses, including human immunodeficiency virus (HIV), hepatitis B virus (HBV), and hepatitis C virus (HCV). In addition, this compound has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Furthermore, this compound has demonstrated antiparasitic activity against Leishmania donovani, the causative agent of visceral leishmaniasis.
properties
Molecular Formula |
C14H12ClN3 |
---|---|
Molecular Weight |
257.72 g/mol |
IUPAC Name |
1-[(2-chlorophenyl)methyl]benzimidazol-2-amine |
InChI |
InChI=1S/C14H12ClN3/c15-11-6-2-1-5-10(11)9-18-13-8-4-3-7-12(13)17-14(18)16/h1-8H,9H2,(H2,16,17) |
InChI Key |
PZLAZHLMSZCPEY-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CN2C3=CC=CC=C3N=C2N)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C3=CC=CC=C3N=C2N)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.